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Compound of Interest

Compound Name:
4-(4-Methoxyphenoxy)-2-

methylaniline

CAS No.: 620989-09-5

Cat. No.: B3147354

Get Quote

Executive Summary: Immediate Action Protocol
Chemical Identity: 4-(4-Methoxyphenoxy)-2-methylaniline CAS Number: 31465-36-8

Functional Class: Aromatic Amine / Aryl Ether Primary Hazard: Acute Toxicity

(Oral/Dermal/Inhalation), Potential Carcinogen, Aquatic Toxicity.[1][2][3]

Core Disposal Directive: Treat as Hazardous Organic Waste. Do NOT dispose of down the

drain or in municipal trash. This compound requires segregation from strong oxidizers and

acids due to its amine functionality. Incineration via a licensed hazardous waste contractor is

the mandatory final disposal method.

Chemical Profile & Hazard Identification
Scientific Context for Safety Decisions

To dispose of this chemical safely, you must understand its reactivity profile. 4-(4-
Methoxyphenoxy)-2-methylaniline combines a reactive primary amine with a stable aryl ether

backbone.[1]
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Property Data Operational Implication

Molecular Weight 215.25 g/mol

Likely a solid or viscous liquid

at RT; low volatility but

dust/aerosol hazard exists.

Functional Groups
Primary Amine (-NH₂), Ether (-

O-)

Amine: Basic, reacts

exothermically with acids.[1]

Incompatible with

oxidizers.Ether: Generally

stable aryl ether, but organic

load requires incineration.

Toxicity Class High Potency (Assumed)

Treat as a suspected

carcinogen and skin sensitizer

(typical of aniline derivatives).

RCRA Status Non-Listed (Characteristic)

Not explicitly P- or U-listed, but

classified as Hazardous due to

toxicity characteristics.[1]

CRITICAL DISTINCTION: Do not confuse this compound with 4-Methoxy-2-methylaniline (p-

Cresidine, CAS 102-50-1).[1] While structurally related, p-Cresidine is a smaller, well-

documented carcinogen.[1] However, safety protocols for 4-(4-Methoxyphenoxy)-2-

methylaniline should mirror those of p-Cresidine due to the shared aniline pharmacophore.[1]

Waste Segregation & Compatibility
The "Self-Validating" Safety System

Proper segregation prevents accidental chemical reactions in the waste container.

Incompatible With:
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Strong Acids: Reaction generates heat and forms anilinium salts.

Oxidizers (e.g., Nitric Acid, Peroxides): High risk of fire or explosion.[1]

Acid Chlorides/Anhydrides: Vigorous reaction.

Compatible With:

Organic Solvents: Methanol, Ethanol, Acetonitrile, Ethyl Acetate, Dichloromethane (if

segregated into Halogenated waste).[1]

Basic Solutions: Compatible with alkaline waste streams (though organic solvent waste is

preferred).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired pure chemical, contaminated gloves, weighing boats, paper towels.[1]

Containment: Place the solid material or contaminated debris into a clear, chemically

resistant plastic bag (polyethylene).

Double-Bagging: Seal the first bag and place it inside a second bag to prevent exterior

contamination.

Labeling: Affix a hazardous waste label.

Constituents: "Solid Debris contaminated with 4-(4-Methoxyphenoxy)-2-methylaniline".

[1]

Hazards: Check "Toxic" and "Irritant".[4]

Storage: Place the double-bagged waste into a Wide-Mouth High-Density Polyethylene

(HDPE) Drum designated for "Solid Hazardous Waste."

Protocol B: Liquid Waste (Solutions & Mother Liquors)
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Applicability: Reaction mixtures, HPLC waste, stock solutions.[1]

Solvent Assessment: Determine the primary solvent.

If Halogenated (DCM, Chloroform): Use the Halogenated Organic waste stream.

If Non-Halogenated (Methanol, DMSO, Acetone): Use the Non-Halogenated Organic

waste stream.

Transfer: Pour liquid slowly into the waste container using a funnel to avoid splashing.

Safety Note: Perform this operation in a fume hood.[4][5]

Log Entry: Immediately record the addition on the waste container's log sheet.

Entry: "4-(4-Methoxyphenoxy)-2-methylaniline (<1%) in [Solvent Name]".

Protocol C: Empty Container Management
Regulatory compliance for "RCRA Empty" status.

Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone or

Methanol).

Rinsate Disposal: Pour all three rinses into the appropriate Liquid Organic Waste container

(Protocol B).

Defacing: Cross out the original label or remove it entirely.

Final Disposal:

Glass: Place in the "Defaced/Washed Glass" bin.

Plastic: Place in standard trash (only if triple-rinsed and non-hazardous per local policy),

otherwise treat as Solid Hazardous Waste.[1]

Emergency Spill Response Workflow
Immediate actions for accidental release.
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Spill Detected

Assess Volume & State
(Solid vs. Liquid)

Evacuate Area &
Alert Safety Officer

If High Hazard/Large Vol

Don PPE:
Nitrile Gloves (Double),

Goggles, Lab Coat, N95/Respirator

If Manageable

Is it Solid?

Cover with wet paper towel
to prevent dust.
Scoop into bag.

Yes

Cover with Absorbent Pads
or Vermiculite.

Do NOT use water initially.

No

Clean Surface with
Soap & Water solution

Bag all waste as
Hazardous Solid Waste

Submit Incident Report

Click to download full resolution via product page
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Figure 1: Decision logic for responding to a laboratory spill of 4-(4-Methoxyphenoxy)-2-
methylaniline.

Regulatory & Compliance Framework
This disposal plan adheres to the principles of the Resource Conservation and Recovery Act

(RCRA) and OSHA Hazard Communication Standard.

Waste Classification: While 4-(4-Methoxyphenoxy)-2-methylaniline does not have a

specific "P" or "U" list code, it must be characterized as hazardous based on Toxicity and

potential Aquatic Toxicity.[1]

Final Destruction: The only acceptable destruction method is High-Temperature Incineration

with flue gas scrubbing (to capture nitrogen oxides).

Transport: Waste must be transported by a licensed hazardous waste hauler in DOT-

approved containers (UN 1A1 or UN 1H1 drums).

Summary Table: Waste Stream Routing
Waste Type Container Type

Labeling Code
(Example)

Final Destination

Pure Solid / Spills
Clear Bag in HDPE

Drum
HAZ-SOLID-TOX Incineration

Dissolved in Acetone Safety Can / Carboy
HAZ-LIQ-ORG-

NONHAL

Fuel Blending /

Incineration

Dissolved in DCM Safety Can / Carboy HAZ-LIQ-ORG-HAL Incineration

Sharps/Needles
Rigid Sharps

Container
BIO/CHEM-SHARPS Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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